Cas no 868226-73-7 (benzyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetate)

• Product Name: benzyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetate
• CAS No: 868226-73-7
• MF: C₁₈H₁₆N₄O₅S
• MW: 400.408442497253
• CID: 6382293
• PubChem ID: 135449175
• Update Time: 2025-06-08

benzyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetate
• Acetic acid, 2-[[4-amino-5-[(2-furanylcarbonyl)amino]-1,6-dihydro-6-oxo-2-pyrimidinyl]thio]-, phenylmethyl ester
• CHEMBL1582982
• MLS000103700
• F1809-0320
• benzyl 2-[[4-amino-5-(furan-2-carbonylamino)-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetate
• SR-01000015767-1
• benzyl 2-((4-amino-5-(furan-2-carboxamido)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetate
• AB00676077-01
• AKOS024610402
• SMR000018124
• 868226-73-7
• HMS2244A18
• SR-01000015767
• ZINC02712574

• Inchi： 1S/C18H16N4O5S/c19-15-14(20-16(24)12-7-4-8-26-12)17(25)22-18(21-15)28-10-13(23)27-9-11-5-2-1-3-6-11/h1-8H,9-10H2,(H,20,24)(H3,19,21,22,25)
• InChI Key： UAUHDIRBZHZIHV-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)CSC1NC(=O)C(NC(C2=CC=CO2)=O)=C(N)N=1

Computed Properties

• Exact Mass: 400.08414080g/mol
• Monoisotopic Mass: 400.08414080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 161Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 7.44±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetate

Comprehensive Analysis of Benzyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetate (CAS No. 868226-73-7)

The compound benzyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetate (CAS No. 868226-73-7) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique molecular structure, featuring a furan-2-amido moiety and a dihydropyrimidin-2-ylsulfanyl group, makes it a subject of interest for scientists exploring novel drug candidates and enzymatic inhibitors. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trending topics in the field.

One of the most frequently searched questions regarding this compound is its role in medicinal chemistry. Researchers are particularly intrigued by its potential as a scaffold for kinase inhibitors, a class of compounds widely investigated for their therapeutic applications in oncology and inflammatory diseases. The presence of the 4-amino and 6-oxo functional groups in its structure suggests possible interactions with biological targets, such as ATP-binding sites in kinases. This aligns with the growing demand for small-molecule therapeutics in precision medicine, a hot topic in modern drug discovery.

Another area of interest is the compound's synthetic accessibility. The benzyl ester group in benzyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetate offers versatility in chemical modifications, enabling researchers to explore structure-activity relationships (SAR). This is particularly relevant given the increasing use of computational chemistry and AI-driven drug design, where such compounds serve as valuable inputs for predictive modeling. Searches for SAR studies and molecular docking have surged in recent years, reflecting the compound's utility in these cutting-edge methodologies.

From a biochemical perspective, the furan-2-amido moiety is noteworthy due to its prevalence in natural products and bioactive molecules. This has led to inquiries about its potential as a bioisostere for other heterocyclic systems, a strategy often employed to optimize drug-like properties. Additionally, the thioether linkage (sulfanyl group) in the compound's structure has sparked discussions about its stability and metabolic fate, topics frequently explored in ADME (Absorption, Distribution, Metabolism, and Excretion) studies. These aspects are critical for researchers focusing on prodrug development and targeted delivery systems.

In the context of green chemistry, the synthesis and application of benzyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetate raise questions about sustainable practices. With the rise of environmentally friendly synthesis methods, such as microwave-assisted reactions and biocatalysis, scientists are investigating ways to produce this compound with minimal waste and energy consumption. This aligns with broader trends in the chemical industry, where sustainability and green solvents are dominant search terms.

Finally, the compound's CAS No. 868226-73-7 serves as a unique identifier, ensuring accurate retrieval from chemical databases. This is crucial for researchers conducting literature reviews or patent searches, as precise nomenclature is essential for avoiding ambiguities. The integration of such identifiers with digital lab notebooks and electronic laboratory management systems highlights the compound's role in the digital transformation of scientific research.

In summary, benzyl 2-{4-amino-5-(furan-2-amido)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetate represents a multifaceted tool for researchers across disciplines. Its structural features, combined with its applicability in drug discovery, computational modeling, and sustainable chemistry, make it a compelling subject for further investigation. As the scientific community continues to explore its potential, this compound is poised to remain a topic of interest in both academic and industrial settings.